2-Chloro-3,3,4,4,5,5,5-heptafluoropent-1-ene

• IUPAC Name: 2-chloro-3,3,4,4,5,5,5-heptafluoropent-1-ene
• InChI: InChI=1S/C5H2ClF7/c1-2(6)3(7,8)4(9,10)5(11,12)13/h1H2
• InChI Key: FISQXYDFCVEFII-UHFFFAOYSA-N
• Canonical SMILES: C=C(C(C(C(F)(F)F)(F)F)(F)F)Cl
• Molecular Formula: C5H2ClF7
• DSSTOX Substance ID: DTXSID60378712
• Molecular Weight: 230.51 g/mol
• CAS RN: 261503-64-4

Description

2-Chloro-3,3,4,4,5,5,5-heptafluoropent-1-ene (HFP-Cl) is a fluorinated hydrocarbon that has been widely studied in the scientific community due to its unique properties and potential applications. It is a colorless liquid with a boiling point of 98°C and a melting point of -80°C. HFP-Cl has been used as a solvent in industrial and laboratory processes, as a reagent in organic synthesis, and as a potential fuel additive. Its unique combination of physical and chemical properties make it an attractive option for a variety of applications.

Scientific Research Applications

Chemistry and Synthesis

• 2-Chloro-3,3,4,4,5,5,5-heptafluoropent-1-ene has been studied in the context of the chemistry of fluoroalkylcarbenes. For example, photolysis of related fluoroalkylcarbenes has been shown to produce this compound in high yield, indicating its relevance in the study of carbene chemistry and fluorine migration processes (Atherton, Fields, & Haszeldine, 1971).

Reactivity and Stability Studies

• Research on the reactivity of chloronium ions, derived from reactions involving 2-Chloro-3,3,4,4,5,5,5-heptafluoropent-1-ene, has contributed to understanding the symmetry and reactivity of these ions in various solvents and conditions (Shellhamer, Titterington, & Heasley, 2003).

Environmental Applications

• The compound's potential in green chlorofluorocarbon substitutes is significant due to its environmental friendliness and flexibility in applications. Detailed studies on its electrophilic and nucleophilic reactivity and thermal stability in five-membered ring fluorides have been conducted, highlighting its application in environmentally friendly technologies (Zhang, Zhang, Ma, & Quan, 2022).

Gas-Phase Chemistry Studies

• Investigations into the gas-phase chemistry initiated by chlorine atoms on heptafluorobut-1-ene, a related compound, shed light on the reaction mechanisms and product formation. Such studies are crucial for understanding atmospheric chemistry and mitigating climate change impacts (Sapkota & Marshall, 2022).